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8-BROMOQUINOLINE-6-

Compound Name:
CARBALDEHYDE

Cat. No.: B8704029

Get Quote

Structural Context & Utility

8-Bromoquinoline-6-carbaldehyde is a critical heteroaromatic building block used in the

synthesis of complex medicinal scaffolds. The quinoline core is ubiquitous in antimalarial (e.g.,
quinine derivatives) and anticancer research.

+ Core Function: The C6-aldehyde allows for Knoevenagel condensations or reductive
aminations, while the C8-bromide serves as a handle for Suzuki-Miyaura or Buchwald-
Hartwig cross-couplings.

» Critical Quality Attribute (CQA): Due to the regioselectivity challenges in quinoline
halogenation, distinguishing the 8-bromo-6-formyl isomer from the 5-bromo or 7-bromo
analogs is essential.

Analytical Workflow

The following workflow ensures unambiguous identification and purity assessment.
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Figure 1: Analytical workflow for the isolation and validation of 8-bromoquinoline-6-carbaldehyde.

Click to download full resolution via product page

Mass Spectrometry (MS) Data

The mass spectrum provides the primary confirmation of the halogenation state. The presence
of a bromine atom imposes a specific isotopic signature that must be verified before NMR

analysis.

Parameter Value | Characteristic Interpretation

Molecular Formula C10HeBrNO MW: 236.07 g/mol

lonization Mode ESI+ or EI Positive ion mode preferred
Key ldentifier: The 1:1 intensity
ratio of the doublet peaks

Molecular lon (M+) 235.9/237.9 )
confirms the presence of one
Bromine atom (“°Br and 8!Br).
Loss of the formyl proton or

Fragmentation [M-H]*, [M-COJ*+ CO unit (m/z ~208) is common

for aromatic aldehydes.

Diagnostic Logic:
 If the M+ peak is a singlet, the bromine is absent (failed reaction).
e If the patternis 3:1 (M : M+2), a chlorine atom is present instead of bromine.

e Requirement: You must observe two peaks of nearly equal height separated by 2 mass units
at m/z 236 and 238.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the definitive tool for assigning the regiochemistry (position of substituents).

'H NMR (Proton NMR)[1][2][3][4]

e Solvent: DMSO-ds or CDClIs (DMSO is preferred for solubility of polar quinolines).

o Reference: TMS (0.00 ppm).

.. . o Coupling (J, Assignment
Position Shift (6, ppm)*  Multiplicity .
Hz) Logic

Distinctive
aldehyde proton.
Deshielded by

carbonyl

CHO 10.15-10.25 Singlet (s)

anisotropy.

Alpha to
Nitrogen. Most
deshielded

aromatic proton.

H-2 9.05-9.15 dd J=4.2,1.6

Gamma to
H-4 8.35-8.45 dd J=8.3, 1.6 ]
Nitrogen.

Diagnostic: Ortho
to CHO, Parato

H-5 8.60 - 8.70 d J=1.8 Br. Shows only
meta-coupling to
H-7.

Diagnostic: Ortho
to Br, Ortho to
H-7 8.20 - 8.30 d J=1.8 CHO. Shows
only meta-
coupling to H-5.

Beta to Nitrogen.
H-3 7.60-7.70 dd J=8.3, 4.2 Shielded relative
to H-2/H-4.
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Regioisomer Validation (The "Meta-Coupling” Check): The critical distinction between the 6-
carbaldehyde and other isomers lies in the coupling of the benzene ring protons (H-5 and H-7).

« In the 6,8-disubstituted pattern, H-5 and H-7 are meta to each other. They will appear as two
doublets with small coupling constants (~1.5 - 2.0 Hz).

o Contrast: If the aldehyde were at position 5 (8-bromo-5-CHO), H-6 and H-7 would be ortho to
each other, showing a large coupling constant (~8.0 Hz).

13C NMR (Carbon NMR)

e Solvent: DMSO-ds.

Carbon Type Shift (6, ppm)* Assighment
C=0 (Aldehyde) 191.5-192.5 Carbonyl carbon.[1]
Alpha to Nitrogen (most
C-2 152.0 - 153.0 _ _
deshielded aromatic C).
C-4 137.0-138.0
uaternary bridgehead
C-8a 148.0 - 149.0 Q ) Y g
(adjacent to N).
C-6 134.0-135.0 Ipso to Aldehyde.
Ipso to Bromine (shielded by
C-8 124.0-126.0
heavy atom effect).
C-3 122.0-123.0 Beta to Nitrogen.

*Note: Shifts are reference values derived from substituent increment calculations on the
quinoline core. Experimental values may vary +0.2 ppm depending on concentration.

Infrared Spectroscopy (IR)

IR is used primarily for rapid functional group verification during reaction monitoring.

o Method: ATR (Attenuated Total Reflectance) or KBr Pellet.
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» Key Bands:

o 1690 - 1705 cm~1 (Strong): C=0 stretching vibration (Aldehyde). This confirms the
oxidation state.

o 2850 & 2750 cm~1 (Medium/Weak): C-H stretching of the aldehyde (Fermi resonance
doublet).

o 1580 - 1600 cm~1: C=C / C=N skeletal vibrations of the quinoline ring.

o ~600 - 700 cm~1: C-Br stretching (Fingerprint region).
Experimental Protocol for Characterization
To generate the data described above, follow this standardized protocol:

e Sample Preparation: Dissolve 5-10 mg of the purified solid in 0.6 mL of DMSO-ds. Ensure
the solution is clear and free of suspended solids (filter if necessary).

¢ Acquisition (NMR):
o Acquire *H NMR with at least 16 scans to resolve the small meta-coupling of H-5/H-7.

o Set the relaxation delay (d1) to >1.0s to ensure accurate integration of the aldehyde
proton.

e Acquisition (MS):
o Prepare a 10 pM solution in Acetonitrile/Water (with 0.1% Formic Acid).
o Inject into ESI-MS in Positive Mode.

o Acceptance Criteria: The intensity of the m/z 238 peak must be 95-105% of the m/z 236
peak.
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Figure 2: Expected Mass Spectrometry fragmentation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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